2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide

• IUPAC Name: 2-acetamido-4-(2,4-dimethylphenyl)thiophene-3-carboxamide
• InChI: InChI=1S/C15H16N2O2S/c1-8-4-5-11(9(2)6-8)12-7-20-15(17-10(3)18)13(12)14(16)19/h4-7H,1-3H3,(H2,16,19)(H,17,18)
• InChI Key: XKRZUMKXUZSREM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=C2C(=O)N)NC(=O)C)C
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide, also known as ADTC, is a synthetic compound that has been widely used in scientific research. ADTC belongs to the class of thiophene derivatives, which have shown potential therapeutic effects in various diseases.

Mechanism of Action

The mechanism of action of 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide is not fully understood. However, it has been reported that 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide can inhibit the activity of histone deacetylase (HDAC) enzymes, which are involved in the regulation of gene expression. HDAC inhibitors have been shown to have potential therapeutic effects in cancer and neurodegenerative diseases. 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide has also been reported to inhibit the activity of phosphodiesterase (PDE) enzymes, which are involved in the regulation of cyclic nucleotide signaling pathways.
Biochemical and Physiological Effects:
2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide has been shown to have various biochemical and physiological effects. 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide has been reported to induce apoptosis (programmed cell death) in cancer cells by inhibiting HDAC enzymes. 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide has been reported to improve cognitive function and memory in animal models of neurodegenerative diseases by inhibiting PDE enzymes.

Advantages and Limitations for Lab Experiments

2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide has several advantages for lab experiments. 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide is a well-characterized compound with a known synthesis method and purity. 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide has been extensively used in scientific research and has been reported in several scientific articles. 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide has also been shown to have potential therapeutic effects in various diseases, which makes it an attractive tool compound for drug discovery.
However, 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide also has some limitations for lab experiments. 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide is a synthetic compound, which may limit its applicability to natural systems. 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide has also been reported to have low solubility in aqueous solutions, which may limit its use in some experiments. 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide has also been reported to have potential cytotoxic effects at high concentrations, which may limit its use in cell-based assays.

Future Directions

For 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide research include the design and synthesis of novel thiophene derivatives with improved efficacy and selectivity. The development of 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide analogs with better solubility and lower cytotoxicity may also improve its applicability to lab experiments. The investigation of the mechanism of action of 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide and its analogs may provide insights into the regulation of gene expression and cyclic nucleotide signaling pathways. The evaluation of the pharmacokinetic and pharmacodynamic properties of 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide and its analogs may provide important information for the development of new drugs.

Scientific Research Applications

2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide has been extensively used in scientific research as a tool compound to investigate the role of thiophene derivatives in various biological processes. 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide has been shown to have potential therapeutic effects in cancer, inflammation, and neurodegenerative diseases. 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide has been used as a reference compound to design and synthesize novel thiophene derivatives with improved efficacy and selectivity.